3-Formyl-N-methylbenzamide

• IUPAC Name: 3-formyl-N-methylbenzamide
• InChI: InChI=1S/C9H9NO2/c1-10-9(12)8-4-2-3-7(5-8)6-11/h2-6H,1H3,(H,10,12)
• InChI Key: RUAHSNUDSPSSSD-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=C1)C=O
• Molecular Formula: C9H9NO2
• DSSTOX Substance ID: DTXSID80622027
• Molecular Weight: 163.17 g/mol
• CAS RN: 183739-65-3

Description

Synthesis Analysis

The synthesis of similar compounds such as N,N-Diethyl-3-methylbenzamide, and derivatives, has been widely studied. For instance, a method involves the catalyzed synthesis from toluic acid and oxalyl chloride in the presence of dimethyl formamide, showcasing beginner chemists' comparison of complementary synthetic methods (Habeck, Diop, & Dickman, 2010). Additionally, the synthesis of isoindolinone derivatives via palladium iodide catalyzed multicomponent carbonylative approaches indicates the versatility in synthesizing complex structures starting from benzamide derivatives (Mancuso et al., 2014).

Molecular Structure Analysis

The structural analysis of compounds like N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide through various spectroscopic methods (1H NMR, 13C NMR, IR, GC-MS) and X-ray analysis helps in understanding the molecular configuration and the importance of substituent groups in chemical behavior (Al Mamari & Al Lawati, 2019).

Chemical Reactions and Properties

The reactivity of benzamide derivatives under various conditions has been explored, demonstrating their potential in forming complex molecular structures. For example, the Rh(III)-catalyzed synthesis of 3-amino-4-arylisoquinolinones from N-methoxybenzamides showcases the ability of benzamide derivatives to undergo C-H bond activation and cycloaddition reactions (Li et al., 2019).

Scientific Research Applications

• Novel crystalline forms of related compounds : A study by Norman (2008) described specific crystalline forms of a compound similar to 3-Formyl-N-methylbenzamide, highlighting its use in treating disorders like asthma, gastrointestinal diseases, pain, and depression (Norman, 2008).

• Oxidation processes : Iley et al. (1990) investigated the oxidation of N,N-dimethylbenzamides to corresponding N-formyl-N-methylbenzamides, providing insights into reaction mechanisms and kinetic effects (Iley et al., 1990).

• Synthesis and chemical education : Habeck et al. (2010) presented a synthesis method for N,N-Diethyl-3-methylbenzamide (DEET), demonstrating how beginner chemists can compare synthetic methods (Habeck et al., 2010).

• Ruthenium complexes with carboxylic amides : Gericke and Wagler (2016) explored the synthesis and characterization of ruthenium complexes with diphenylphosphino derivatives of N-methylbenzamide, offering potential applications in chemistry (Gericke & Wagler, 2016).

• Selective anti-Helicobacter pylori agents : Ando, Kawamura, and Chiba (2001) developed 3-(Arylacetylamino)-N-methylbenzamides as potent inhibitors of Helicobacter pylori, showing significant anti-bacterial activity under acidic conditions (Ando, Kawamura, & Chiba, 2001).

• Role in DNA repair : Cleaver, Milam, and Morgan (1985) studied 3-Aminobenzamide, a related inhibitor, to understand its role in DNA repair and poly(ADP-ribose) synthesis, revealing complex cellular effects (Cleaver, Milam, & Morgan, 1985).

• Insect repellent and toxicity : Research on N,N-Diethyl-3-methylbenzamide (DEET) has shown its effectiveness as an insect repellent and raised safety concerns, especially in combination with other chemicals (Qiu, Jun, & McCall, 1998); (Corbel et al., 2009).

• Metabolism of related compounds : Ross et al. (1983) investigated the metabolic conversion of N-methyl and N,N-dimethylbenzamides to N-hydroxymethyl compounds, contributing to understanding the stability and degradation pathways of these compounds (Ross et al., 1983).

Mechanism of Action

While the specific mechanism of action for 3-Formyl-N-methylbenzamide is not mentioned in the search results, it is used in the preparation of 2-aminonicotinamides, which are used as VEGF-receptor tyrosine kinase inhibitors.

Safety and Hazards

The safety information for 3-Formyl-N-methylbenzamide includes several hazard statements such as H302, H315, H319, H332, H335. These indicate that the compound may be harmful if swallowed and may cause skin and eye irritation.

Synthesis routes and methods

Procedure details

A 2M solution of methylamine in THF (44 mL, 5 eq, 87.5 mmol) was added to methyl 3-formylbenzoate (2.875 g, 1 eq, 17.5 mmol) in dry THF (65 ml). The reaction mixture was cooled to −50° C. under nitrogen and a 2M solution of trimethylaluminium in toluene (22 ml, 2.5 eq, 43.75 mmol) was added slowly over 15 mins. The reaction mixture was allowed to warm slowly to room temperature and stirred for 18 h. The reaction mixture was quenched with a 20% w/v solution of potassium sodium tartrate in water (50 ml). This was extracted with ethyl acetate (2×100 ml) and washed with water (50 ml), saturated sodium chloride solution (50 ml), dried over MgSO4 and evaporated under reduced pressure to give a gum. The crude product was purified by silica column chromatography, eluting with a gradient of 0 to 2.5% methanol in DCM. Pure fractions were combined and evaporated to afford 3-formyl-N-methylbenzamide (1.6502 g, 58%) as an off-white solid.